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Compound of Interest

Compound Name: (+)-Lysergic acid

Cat. No.: B10850351 Get Quote

Application Note: This document provides a detailed protocol for the cultivation of lysergic acid-

producing fungi, specifically strains of Claviceps, and the subsequent extraction and

purification of (+)-lysergic acid. The methodologies outlined are intended for research,

scientific, and drug development professionals.

Introduction
(+)-Lysergic acid is a key precursor for the synthesis of a wide range of ergoline alkaloids,

many of which have significant pharmaceutical applications.[1][2] Fungi, particularly species of

the genus Claviceps, are the primary natural sources of lysergic acid and its derivatives.[2]

Biotechnological production through submerged fermentation of these fungi offers a controlled

and scalable method for obtaining this valuable compound.[1] This protocol details the steps for

fungal fermentation, extraction of lysergic acid from the culture broth, and subsequent

purification.
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Component
Vegetative Medium
Concentration[3]

Production Medium
Concentration[3]

Fermentation
Medium
Concentration (C.
paspali)[4][5]

Mannite 5% 5% -

Sorbitol - - 100 g/L

Succinic Acid 1% 3% 35 g/L

KH₂PO₄ 0.1% 0.1% -

MgSO₄·7H₂O 0.03% 0.03% 0.7 g/L

Chick-pea flour 0.1% - -

Corn steep powder - - 20 g/L

Yeast extract powder - - 0.5 g/L

FeSO₄·7H₂O 0.001% 0.001% 0.022 g/L

ZnSO₄·7H₂O 0.001% 0.001% 0.01 g/L

MnSO₄·4H₂O 0.0001% 0.0001% -

pH
5.2 (adjusted with

NH₄OH)

5.2 (adjusted with

NH₄OH)
5.5

Table 2: Fermentation and Extraction Parameters for
Lysergic Acid Production
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Parameter Value/Condition Reference

Fermentation

Fungal Strain Claviceps purpurea [3]

Claviceps paspali [4][5]

Incubation Temperature 24°C - 37°C [3]

Incubation Time 5 - 12 days [3][4][5]

Aeration
Shaker (220 rpm) or Stirred

Fermenter (400 rpm, 1 vvm)
[3][4][5]

Final Lysergic Acid Titer Up to 3.7 g/L [4][5]

Extraction

Extraction Solvent n-butanol or Chloroform [3]

pH of Culture Filtrate 4.5 - 5.5 [3]

Transformation Yield 85% - >95% [3]

Experimental Protocols
Fungal Culture and Fermentation
This protocol is adapted from methodologies described for Claviceps purpurea and Claviceps

paspali.[3][4][5]

1.1. Media Preparation:

Prepare the vegetative and production media as detailed in Table 1.

Sterilize the media by autoclaving at 120°C for 20 minutes.

1.2. Inoculation and Fermentation:

Inoculate the vegetative medium with a culture of the selected fungal strain.

Incubate the vegetative culture at 24°C for 6-7 days on a rotary shaker (220 rpm).
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Transfer an inoculum (e.g., 10% v/v) of the vegetative culture to the production medium in

flasks or a laboratory fermenter.[4][6]

Incubate the production culture for 5-12 days at 24-25°C with continuous agitation and

aeration.[3][4][5]

Extraction of (+)-Lysergic Acid
This protocol is based on a described solvent extraction method.[3]

2.1. Initial Extraction:

At the end of the fermentation period, filter the culture broth to separate the mycelium.

Adjust the pH of the filtrate to between 4.5 and 5.5.[3]

Extract the acidified filtrate repeatedly with an organic solvent such as n-butanol.[3]

2.2. Concentration:

Combine the organic extracts and concentrate them in vacuo to obtain a solid residue.

Purification of (+)-Lysergic Acid
3.1. Washing and Solubilization:

Wash the residue with a solvent in which lysergic acid is insoluble, such as diethyl ether, to

remove impurities.[3]

Dissolve the washed residue in a diluted aqueous ammonia solution.

3.2. Decolorization and Crystallization:

Decolorize the ammoniacal solution by treating it with activated charcoal.

Filter the solution to remove the charcoal.

Concentrate the filtrate to a small volume in vacuo to induce crystallization of (+)-lysergic
acid.[3]
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Caption: Simplified biosynthetic pathway of (+)-lysergic acid from tryptophan and DMAPP in

fungi.
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Caption: Workflow for the extraction and purification of (+)-lysergic acid from fungal cultures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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